Cas no 1339664-60-6 (4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol)

• Product Name: 4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol
• CAS No: 1339664-60-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5863622
• PubChem ID: 64513889
• Update Time: 2025-06-14

4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-propanol, 1-ethyl-α-methyl-
• 4-(1-Ethyl-1h-pyrazol-5-yl)butan-2-ol
• EN300-1844479
• 1339664-60-6
• CS-0278610
• AKOS013838355
• 4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol

• Inchi： 1S/C9H16N2O/c1-3-11-9(6-7-10-11)5-4-8(2)12/h6-8,12H,3-5H2,1-2H3
• InChI Key： KSMHVOQWDVZOFM-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1CC)CC(O)C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 292.7±15.0 °C(Predicted)
• pka: 15.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol

Comprehensive Overview of 4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol (CAS No. 1339664-60-6)

4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol (CAS No. 1339664-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a pyrazole ring substituted with an ethyl group at the 1-position and a butan-2-ol chain at the 5-position, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

The compound's CAS number 1339664-60-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular formula C9H16N2O and moderate polarity make it soluble in common organic solvents, facilitating its use in laboratory settings. Recent studies highlight its role in developing small-molecule inhibitors, particularly in oncology and inflammation research, where pyrazole-based scaffolds are increasingly valued for their pharmacokinetic properties.

From an industrial perspective, 4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or cyclization techniques. Its purity (>95% by HPLC) is crucial for reproducibility in downstream applications. Environmental and safety assessments confirm its low ecotoxicity, aligning with modern green chemistry principles—a key concern for manufacturers aiming to reduce hazardous waste.

Emerging trends in AI-driven drug design have further amplified interest in this compound. Computational models predict its compatibility with protein-binding sites, reducing trial-and-error in preclinical development. Additionally, its metabolic stability and oral bioavailability profiles are frequently queried in scientific literature, reflecting the demand for optimized lead compounds in medicinal chemistry.

In agrochemicals, derivatives of CAS 1339664-60-6 exhibit herbicidal and fungicidal activities, though research remains in early stages. Patent filings suggest its utility in crop protection formulations, coinciding with the global push for sustainable agriculture. Users searching for "pyrazole alcohol applications" or "1339664-60-6 supplier" often seek data on scalability and cost-efficiency—topics addressed in recent technical whitepapers.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and chromatographic methods. These techniques verify structural integrity and detect impurities, which is vital for compliance with Good Manufacturing Practices (GMP). Storage recommendations emphasize protection from light and moisture to maintain stability, a detail frequently overlooked in material safety sheets.

The market for 4-(1-ethyl-1H-pyrazol-5-yl)butan-2-ol is projected to grow alongside advancements in heterocyclic chemistry. Suppliers increasingly highlight its role in high-throughput screening libraries, catering to pharmaceutical innovators. As regulatory bodies tighten guidelines on compound traceability, accurate documentation of CAS 1339664-60-6 becomes indispensable for compliance and intellectual property protection.

Future research may explore its enantiomeric forms, as chirality often influences biological activity. Current queries like "chiral separation of pyrazole alcohols" indicate academic interest in this niche. Meanwhile, process chemists focus on optimizing synthetic routes to enhance yield—a topic trending in process chemistry forums.